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Compound Name: Octylsilane

Cat. No.: B1236092 Get Quote

An In-depth Technical Guide to the Core Physical and Chemical Properties of Octylsilane

For researchers, scientists, and drug development professionals, a thorough understanding of

the materials used in experimental and developmental work is paramount. Octylsilane and its

derivatives are organosilicon compounds that have garnered significant attention for their ability

to modify surfaces, creating hydrophobic, stable, and well-defined interfaces. Their utility spans

from creating self-assembled monolayers (SAMs) in materials science to functionalizing

surfaces in diagnostic and separation technologies.

This guide provides a detailed overview of the core physical and chemical properties of n-

octylsilane and its common functionalized derivatives, octyltriethoxysilane and

octyltrichlorosilane. It includes key quantitative data, outlines fundamental reaction

mechanisms and experimental workflows, and presents safety and handling information.

Physical Properties
The physical characteristics of octylsilanes are fundamental to their application, dictating their

handling, solvent compatibility, and conditions for surface deposition. The following tables

summarize the key physical properties for n-octylsilane and its widely used triethoxy and

trichloro derivatives.

Table 1: Physical Properties of n-Octylsilane
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Property Value

CAS Number 871-92-1[1][2]

Molecular Formula C₈H₂₀Si[1][3][4][5]

Molecular Weight 144.33 g/mol [2][3][4]

Appearance Liquid[6][7]

Boiling Point 162-163 °C[3][5][8]

Melting Point <0 °C[1][2][5]

Density 0.746 g/mL[3][5][8]

Refractive Index (@ 20°C) 1.425[3][5][8]

Flash Point 36 °C[3][5][8]

Vapor Pressure 3.48 mmHg at 25°C[1][5]

Table 2: Physical Properties of n-Octyltriethoxysilane
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Property Value

CAS Number 2943-75-1[9][10]

Molecular Formula C₁₄H₃₂O₃Si[10][11]

Molecular Weight 276.49 g/mol [11][12]

Appearance Colorless liquid[11][12]

Boiling Point 245 °C[11]; 98-99 °C at 2 mmHg[13]

Melting Point <-40 °C[11][14]

Density 0.880 g/mL[11][12]

Refractive Index (@ 20°C) 1.417[11][14]

Flash Point 109-110 °C[11][14]

Solubility
Soluble in common non-polar organic solvents;

hydrolyzes in the presence of water.[13]

Table 3: Physical Properties of Trichloro(octyl)silane

Property Value

CAS Number 5283-66-9[15][16]

Molecular Formula C₈H₁₇Cl₃Si[15][17]

Molecular Weight 247.67 g/mol [15][18]

Appearance Liquid[15]

Boiling Point 233 °C at 731 mmHg[15]; 232 °C[16]

Density 1.07 g/mL at 25 °C[15][16]

Refractive Index (@ 20°C) 1.447[15]

Flash Point 96 °C[18]

Solubility
Soluble in non-polar solvents like hexane and

toluene; reacts with water.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC338080250&productDescription=N-OCTYLTRIETHOXYSILANE%2C+25MLN&vendorId=VN00032119&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2943751&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2943751&Mask=4
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.americanelements.com/triethoxy-octyl-silane-2943-75-1
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.americanelements.com/triethoxy-octyl-silane-2943-75-1
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.ecopowerchem.com/octyl-silane-coupling-agent-crosile-137-octyltriethoxysilane_p188.html
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.fishersci.ca/shop/products/n-octyltriethoxysilane-95-thermo-scientific/p-7058293
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.americanelements.com/triethoxy-octyl-silane-2943-75-1
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.fishersci.ca/shop/products/n-octyltriethoxysilane-95-thermo-scientific/p-7058293
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.fishersci.ca/shop/products/n-octyltriethoxysilane-95-thermo-scientific/p-7058293
https://www.ecopowerchem.com/octyl-silane-coupling-agent-crosile-137-octyltriethoxysilane_p188.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://www.solubilityofthings.com/trichlorooctylsilane
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://www.fishersci.com/shop/products/octyltrichlorosilane-97-thermo-scientific/AC216501000
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://www.fishersci.com/shop/products/octyltrichlorosilane-97-thermo-scientific/AC216501000
https://www.solubilityofthings.com/trichlorooctylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties and Reactivity
The chemical behavior of octylsilanes is dominated by the reactivity of the silicon headgroup.

For functionalized octylsilanes, such as octyltriethoxysilane and octyltrichlorosilane, the

primary reactions are hydrolysis and condensation, which are critical for surface modification

and the formation of polysiloxane networks.

Hydrolysis and Condensation
The most important chemical transformation for alkoxy- and chlorosilanes is hydrolysis, where

the hydrolyzable groups (e.g., -OC₂H₅ or -Cl) react with water to form reactive silanol (-Si-OH)

groups.[19] This is followed by a condensation reaction, where the silanol groups react with

each other or with hydroxyl groups on a substrate to form stable siloxane (Si-O-Si) bonds.[19]

[20]

The overall process can be summarized in three steps:

Hydrolysis: The alkoxy or chloro groups on the silicon atom are replaced by hydroxyl groups

in the presence of water.[21]

Condensation: The resulting silanols can condense with other silanols to form oligomers and

polymeric networks.[21]

Bonding: The silanol groups (or oligomers) form hydrogen bonds with a substrate's hydroxyl

groups, and upon curing (e.g., heating), covalent Si-O-Substrate bonds are formed with the

loss of water.[21]

The rate of hydrolysis is highly dependent on pH, water concentration, temperature, and the

presence of catalysts.[19] The reaction is slowest at a neutral pH and is catalyzed by both

acids and bases.[19]
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Caption: Hydrolysis and condensation pathway of octyltriethoxysilane.

Surface Chemistry and Self-Assembled Monolayers
(SAMs)
Octylsilanes are widely used to form self-assembled monolayers on surfaces containing

hydroxyl groups, such as silicon wafers, glass, titanium, and gold.[3] The process involves the

hydrolysis and condensation reactions described above, leading to a covalent attachment of

the octylsilane molecules to the surface. The hydrophobic octyl chains then orient away from

the surface, creating a dense, non-polar, and water-repellent coating.[13] These SAMs are

valuable for reducing surface energy, providing lubrication, and acting as barrier layers.

Experimental Protocols and Methodologies
While specific protocols vary based on the substrate and desired outcome, the general

methodologies for surface modification and controlling hydrolysis follow a common framework.
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General Protocol for SAM Formation on a Silicon
Substrate
This protocol outlines a typical procedure for creating an octylsilane SAM on a silicon wafer, a

common task in materials science and microfabrication.

Substrate Preparation:

The silicon substrate is first cleaned to remove organic contaminants. This can be

achieved using a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) or an

oxygen plasma treatment. This step is critical as it also generates a fresh layer of hydroxyl

(-OH) groups on the surface, which are necessary for silane attachment.

The substrate is then thoroughly rinsed with deionized water and dried, often with a

stream of nitrogen gas.

Silanization (Deposition):

A dilute solution of the octylsilane derivative (e.g., 1-5% by volume of octyltrichlorosilane

or octyltriethoxysilane) is prepared in an anhydrous organic solvent, such as toluene or

hexane.[17] Anhydrous conditions are crucial to prevent premature polymerization of the

silane in the solution.

The cleaned and dried substrate is immersed in the silane solution. The reaction is

typically carried out at room temperature for several hours or at an elevated temperature

(e.g., 50-120°C) for a shorter duration to accelerate the process.[21]

Rinsing and Curing:

After immersion, the substrate is removed from the solution and rinsed with the same

anhydrous solvent to remove any physisorbed (non-covalently bonded) silane molecules.

The substrate is then cured, typically by baking in an oven at around 120°C for 30-90

minutes.[21] This step drives off water and promotes the formation of stable, covalent Si-

O-Si bonds between the silane molecules and with the substrate surface.
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Caption: Experimental workflow for octylsilane SAM formation.
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Safety and Handling
Octylsilane and its derivatives require careful handling due to their reactivity and potential

hazards.

Flammability: n-Octylsilane is a flammable liquid and vapor.[2][4] Keep away from heat,

sparks, and open flames.[5]

Reactivity: Chloro- and alkoxysilanes react with water, sometimes vigorously, and are

sensitive to moisture.[5][17] They should be stored in tightly sealed containers in a dry, well-

ventilated place.

Health Hazards: These compounds can cause skin and serious eye irritation.[2][4] They may

also cause respiratory irritation.[2][4]

Personal Protective Equipment (PPE): Always handle these chemicals in a well-ventilated

area or a fume hood. Wear appropriate personal protective equipment, including safety

goggles, chemical-resistant gloves, and protective clothing.[5][22]

This guide provides a foundational understanding of octylsilane and its derivatives, essential

for their effective and safe use in research and development. By leveraging their unique

chemical and physical properties, scientists can continue to innovate in areas ranging from

advanced materials to sophisticated biomedical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Octylsilane｜lookchem [lookchem.com]

2. N-OCTYLSILANE price,buy N-OCTYLSILANE - chemicalbook [m.chemicalbook.com]

3. n-OCTYLSILANE | [gelest.com]

4. Octylsilane | C8H20Si | CID 70101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1236092?utm_src=pdf-body
https://www.benchchem.com/product/b1236092?utm_src=pdf-body
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://www.chembk.com/en/chem/Octylsilane
https://www.chembk.com/en/chem/Octylsilane
https://www.solubilityofthings.com/trichlorooctylsilane
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://www.chembk.com/en/chem/Octylsilane
https://www.echemi.com/sds/n-octylsilane-pid_Rock25299.html
https://www.benchchem.com/product/b1236092?utm_src=pdf-body
https://www.benchchem.com/product/b1236092?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL164094.htm
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://www.gelest.com/product/SIO6712.5/
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Octylsilane [chembk.com]

6. fluorochem.co.uk [fluorochem.co.uk]

7. CAS 871-92-1: Octylsilane | CymitQuimica [cymitquimica.com]

8. N-OCTYLSILANE CAS#: 871-92-1 [m.chemicalbook.com]

9. fishersci.com [fishersci.com]

10. n-Octyltriethoxysilane [webbook.nist.gov]

11. Supplier of N-OCTYLTRIETHOXYSILANE | Bulk Manufacturer & Distributor
[silsource.com]

12. americanelements.com [americanelements.com]

13. China Manufacturer Octyl Silane Coupling Agent Crosile® 137 Octyltriethoxysilane |
ECOPOWER [ecopowerchem.com]

14. n-Octyltriethoxysilane, 95% | Fisher Scientific [fishersci.ca]

15. トリクロロ(オクチル)シラン 97% | Sigma-Aldrich [sigmaaldrich.com]

16. Octyltrichlorosilane | C8H17Cl3Si | CID 21354 - PubChem [pubchem.ncbi.nlm.nih.gov]

17. solubilityofthings.com [solubilityofthings.com]

18. Octyltrichlorosilane, 97% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

19. benchchem.com [benchchem.com]

20. brinkerlab.unm.edu [brinkerlab.unm.edu]

21. gelest.com [gelest.com]

22. echemi.com [echemi.com]

To cite this document: BenchChem. [Physical and chemical properties of octylsilane.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-
octylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chembk.com/en/chem/Octylsilane
https://fluorochem.co.uk/product/S12725/
https://cymitquimica.com/cas/871-92-1/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3409772_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC338080250&productDescription=N-OCTYLTRIETHOXYSILANE%2C+25MLN&vendorId=VN00032119&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2943751&Mask=4
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.americanelements.com/triethoxy-octyl-silane-2943-75-1
https://www.ecopowerchem.com/octyl-silane-coupling-agent-crosile-137-octyltriethoxysilane_p188.html
https://www.ecopowerchem.com/octyl-silane-coupling-agent-crosile-137-octyltriethoxysilane_p188.html
https://www.fishersci.ca/shop/products/n-octyltriethoxysilane-95-thermo-scientific/p-7058293
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.solubilityofthings.com/trichlorooctylsilane
https://www.fishersci.com/shop/products/octyltrichlorosilane-97-thermo-scientific/AC216501000
https://www.fishersci.com/shop/products/octyltrichlorosilane-97-thermo-scientific/AC216501000
https://www.benchchem.com/pdf/Technical_Support_Center_Controlling_the_Hydrolysis_Rate_of_Octyltriethoxysilane.pdf
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://www.gelest.com/wp-content/uploads/question-12.pdf
https://www.echemi.com/sds/n-octylsilane-pid_Rock25299.html
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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